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Compound of Interest

Compound Name: Diflubenzuron-d4

Cat. No.: B12400141

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical guide to the chemical structure, properties, and
analytical methodologies related to Diflubenzuron-d4.

Diflubenzuron-d4 is the deuterated form of Diflubenzuron, an insecticide belonging to the
benzoylurea class.[1][2] The incorporation of deuterium atoms provides a valuable tool for
various research applications, including its use as an internal standard in quantitative analyses
by NMR, GC-MS, or LC-MS, and as a tracer in metabolic and pharmacokinetic studies.[1]

Chemical Structure and Properties

Diflubenzuron-d4 is structurally characterized by a central urea moiety linked to a 4-
chlorophenyl group and a 2,6-difluorobenzoyl group, with four deuterium atoms incorporated
into the chlorophenyl ring.

Chemical Structure:
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Reactants

4-chlorophenyl isocyanate Product
(deuterated for d4 synthesis) _|

Diflubenzuron-d4
/

2,6-difluorobenzamide

Extraction
(e.g., with acetonitrile)

'

Clean-up
(e.g., column chromatography)

'

HPLC Analysis
(C18 column, UV detection)

'

Data Analysis
(Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diflubenzuron-d4: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400141#diflubenzuron-d4-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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